Cas no 1033586-26-3 (2-(2-Chlorophenyl)-5-trifluoromethyl-2H-pyrazole-3-carboxylic acid ethyl ester)

2-(2-Chlorophenyl)-5-trifluoromethyl-2H-pyrazole-3-carboxylic acid ethyl ester structure
1033586-26-3 structure
Product Name:2-(2-Chlorophenyl)-5-trifluoromethyl-2H-pyrazole-3-carboxylic acid ethyl ester
CAS No:1033586-26-3
MF:C13H10ClF3N2O2
MW:318.678912639618
MDL:MFCD26389860
CID:2139423
Update Time:2023-08-03

2-(2-Chlorophenyl)-5-trifluoromethyl-2H-pyrazole-3-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-(2-chlorophenyl)-5-trifluoromethyl-2H-pyrazole-3-carboxylic acid ethyl ester
    • 2-(2-Chloro-phenyl)-5-trifluoromethyl-2H-pyrazole-3-carboxylic acid ethyl ester
    • NSEOGVJCSRCOJY-UHFFFAOYSA-N
    • 2-(2-Chlorophenyl)-5-trifluoromethyl-2H-pyrazole-3-carboxylic acid ethyl ester
    • MDL: MFCD26389860
    • Inchi: 1S/C13H10ClF3N2O2/c1-2-21-12(20)10-7-11(13(15,16)17)18-19(10)9-6-4-3-5-8(9)14/h3-7H,2H2,1H3
    • InChI Key: NSEOGVJCSRCOJY-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1N1C(C(=O)OCC)=CC(C(F)(F)F)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 381
  • Topological Polar Surface Area: 44.1

2-(2-Chlorophenyl)-5-trifluoromethyl-2H-pyrazole-3-carboxylic acid ethyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB403831-1 g
2-(2-Chlorophenyl)-5-trifluoromethyl-2H-pyrazole-3-carboxylic acid ethyl ester
1033586-26-3
1g
€378.70 2022-03-02
abcr
AB403831-1g
2-(2-Chlorophenyl)-5-trifluoromethyl-2H-pyrazole-3-carboxylic acid ethyl ester; .
1033586-26-3
1g
€452.00 2024-07-23
abcr
AB403831-5g
2-(2-Chlorophenyl)-5-trifluoromethyl-2H-pyrazole-3-carboxylic acid ethyl ester; .
1033586-26-3
5g
€1408.60 2024-07-23
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